Cas no 15639-51-7 (ethyl 4-{[amino(imino)methyl]amino}benzoate)

• Product Name: ethyl 4-{[amino(imino)methyl]amino}benzoate
• CAS No: 15639-51-7
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• MDL: MFCD16653182
• CID: 96439
• PubChem ID: 32467
• Update Time: 2025-11-01

ethyl 4-{[amino(imino)methyl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(aminoiminomethyl)amino]-, ethyl ester
• ethyl 4-(diaminomethylideneamino)benzoate
• ETHYL 4-{[AMINO(IMINO)METHYL]AMINO}BENZOATE
• SCHEMBL6339534
• ETHYL4-([AMINO(IMINO)METHYL]AMINO)BENZOATE
• ETHYL 4-([AMINO(IMINO)METHYL]AMINO)BENZOATE
• AKOS015957310
• F2158-0689
• ethyl p-guanidinobenzoate
• SCHEMBL24087906
• WS-02225
• 15639-51-7
• EN300-236615
• E72126
• ethyl 4-carbamimidamidobenzoate
• DTXSID00274966
• CHEMBL1161463
• DB-142340
• Ethyl 4-guanidinobenzoate
• ethyl 4-{[amino(imino)methyl]amino}benzoate

• MDL： MFCD16653182
• Inchi： 1S/C10H13N3O2/c1-2-15-9(14)7-3-5-8(6-4-7)13-10(11)12/h3-6H,2H2,1H3,(H4,11,12,13)
• InChI Key： WCBGYTIRMLODMA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)/N=C(\N)/N)=O

Computed Properties

• Exact Mass: 207.10089
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• PSA: 88.2

Additional information on ethyl 4-{[amino(imino)methyl]amino}benzoate

Professional Introduction to Ethyl 4-{[amino(imino)methyl]amino}benzoate (CAS No. 15639-51-7)

Ethyl 4-{[amino(imino)methyl]amino}benzoate, a compound with the chemical identifier CAS No. 15639-51-7, is a specialized organic molecule that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its intricate structure, has been the subject of extensive studies due to its potential applications in pharmaceuticals, agrochemicals, and material science. The detailed structure of ethyl 4-{[amino(imino)methyl]amino}benzoate includes a benzoate moiety linked to an amino(imino)methyl group, which contributes to its unique chemical properties and reactivity.

The benzoate group is a well-known component in various organic compounds, often contributing to their solubility and stability. In ethyl 4-{[amino(imino)methyl]amino}benzoate, this group is further functionalized with an amino(imino)methyl chain, which introduces additional reactive sites. This modification enhances the compound's ability to participate in various chemical reactions, making it a valuable intermediate in synthetic chemistry. The presence of both amino and imino functionalities allows for diverse interactions with other molecules, including nucleophiles and electrophiles, which opens up numerous possibilities for its application in drug design and development.

Recent advancements in the field of medicinal chemistry have highlighted the importance of structurally complex molecules in developing novel therapeutic agents. Ethyl 4-{[amino(imino)methyl]amino}benzoate has been studied for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Its unique structural features make it a promising candidate for further investigation as a lead compound in drug discovery programs.

In particular, the amino(imimo)methyl group in ethyl 4-{[amino(imimo)methyl]amino}benzoate has been shown to exhibit significant binding affinity with various biological targets. This property has been exploited in the design of small-molecule inhibitors that can interact with enzymes and receptors involved in disease processes. For instance, studies have demonstrated that derivatives of this compound can inhibit the activity of kinases, which are key enzymes in signal transduction pathways implicated in cancer progression.

The synthesis of ethyl 4-{[amino(imimo)methyl]amino}benzoate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of a benzoic acid derivative followed by the introduction of the amino(imimo)methyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements for use in scientific research and potential pharmaceutical applications.

One of the most compelling aspects of ethyl 4-{[amino(imimo)methyl]amino}benzoate is its potential as a building block for more complex molecules. Researchers have utilized this compound to create libraries of derivatives that can be screened for biological activity. High-throughput screening techniques have been particularly useful in identifying compounds with enhanced efficacy and reduced toxicity. This approach aligns with the growing trend toward fragment-based drug design, where small molecules are modified iteratively to optimize their pharmacological properties.

The role of computational chemistry in studying ethyl 4-{[amino(imimo)methyl]amino}benzoate cannot be overstated. Molecular modeling and simulations have provided valuable insights into its interactions with biological targets at the atomic level. These computational studies have helped researchers predict binding affinities, identify key interaction residues, and design analogs with improved properties. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and reduce the time required to bring new drugs to market.

Future research directions for ethyl 4-{[amino(imimo)methyl]amino}benzoate include exploring its potential as an intermediate in polymer chemistry. The compound's ability to undergo polymerization reactions makes it a candidate for developing novel materials with tailored properties. For example, polymers derived from this compound could exhibit enhanced biodegradability or mechanical strength, making them suitable for use in medical implants or sustainable packaging applications.

Moreover, ethical considerations are increasingly important in chemical research. The development of new compounds must be balanced against environmental impact and sustainability principles. Ethyl 4-{[amino(imimo)methyl]amino}benzoate has been studied under these frameworks to ensure that its synthesis and application do not contribute to unnecessary environmental burdens. Green chemistry approaches have been incorporated into its production process to minimize waste generation and reduce reliance on hazardous reagents.

In conclusion, ethyl 4-{[ammino(imimo)methyl]ammino}benzoate (CAS No. 15639-51-7) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structure and reactivity make it a valuable tool for drug discovery, material science, and industrial applications. As research continues to uncover new uses for this compound, it will undoubtedly play an important role in advancing scientific knowledge and technological innovation.